Cas no 2169471-43-4 (6-Formyl-1,3-benzodioxole-4-carboxylic acid)
6-Formyl-1,3-benzodioxole-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 6-Formyl-1,3-benzodioxole-4-carboxylic acid
- 2169471-43-4
- EN300-6509144
- 6-formyl-1,3-dioxaindane-4-carboxylic acid
-
- Inchi: 1S/C9H6O5/c10-3-5-1-6(9(11)12)8-7(2-5)13-4-14-8/h1-3H,4H2,(H,11,12)
- InChI Key: XWFFKXDVXJGRLY-UHFFFAOYSA-N
- SMILES: O1COC2C=C(C=O)C=C(C(=O)O)C1=2
Computed Properties
- Exact Mass: 194.02152329g/mol
- Monoisotopic Mass: 194.02152329g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 252
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 72.8Ų
6-Formyl-1,3-benzodioxole-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6509144-0.05g |
6-formyl-1,3-dioxaindane-4-carboxylic acid |
2169471-43-4 | 0.05g |
$707.0 | 2023-05-31 | ||
| Enamine | EN300-6509144-0.1g |
6-formyl-1,3-dioxaindane-4-carboxylic acid |
2169471-43-4 | 0.1g |
$741.0 | 2023-05-31 | ||
| Enamine | EN300-6509144-0.25g |
6-formyl-1,3-dioxaindane-4-carboxylic acid |
2169471-43-4 | 0.25g |
$774.0 | 2023-05-31 | ||
| Enamine | EN300-6509144-0.5g |
6-formyl-1,3-dioxaindane-4-carboxylic acid |
2169471-43-4 | 0.5g |
$809.0 | 2023-05-31 | ||
| Enamine | EN300-6509144-1.0g |
6-formyl-1,3-dioxaindane-4-carboxylic acid |
2169471-43-4 | 1g |
$842.0 | 2023-05-31 | ||
| Enamine | EN300-6509144-2.5g |
6-formyl-1,3-dioxaindane-4-carboxylic acid |
2169471-43-4 | 2.5g |
$1650.0 | 2023-05-31 | ||
| Enamine | EN300-6509144-5.0g |
6-formyl-1,3-dioxaindane-4-carboxylic acid |
2169471-43-4 | 5g |
$2443.0 | 2023-05-31 | ||
| Enamine | EN300-6509144-10.0g |
6-formyl-1,3-dioxaindane-4-carboxylic acid |
2169471-43-4 | 10g |
$3622.0 | 2023-05-31 |
6-Formyl-1,3-benzodioxole-4-carboxylic acid Related Literature
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
Additional information on 6-Formyl-1,3-benzodioxole-4-carboxylic acid
Introduction to 6-Formyl-1,3-benzodioxole-4-carboxylic acid (CAS No. 2169471-43-4)
6-Formyl-1,3-benzodioxole-4-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2169471-43-4, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic aromatic derivative features a unique structural framework that has garnered considerable attention due to its potential applications in medicinal chemistry and material science. The presence of both a formyl group and a carboxylic acid moiety makes it a versatile intermediate for synthesizing more complex molecules, particularly in the development of bioactive compounds.
The molecular structure of 6-formyl-1,3-benzodioxole-4-carboxylic acid consists of a benzodioxole core, which is a fused system of an oxygen-containing heterocycle with a benzene ring. This arrangement imparts distinct electronic and steric properties to the molecule, influencing its reactivity and interactions with biological targets. The formyl group (–CHO) at the 6-position enhances its utility as a building block for further functionalization, while the carboxylic acid (–COOH) group allows for salt formation and participation in various chemical reactions such as esterification, amidation, and condensation reactions.
In recent years, there has been growing interest in exploring the pharmacological properties of benzodioxole derivatives. The scaffold of 6-formyl-1,3-benzodioxole-4-carboxylic acid has shown promise in several preclinical studies as a precursor for compounds with potential therapeutic effects. For instance, modifications at the 5-position or 7-position of the benzodioxole ring have led to derivatives with anti-inflammatory, antimicrobial, and even anticancer activities. The formyl group serves as a key site for introducing additional functional groups, enabling fine-tuning of biological activity.
One of the most compelling aspects of 6-formyl-1,3-benzodioxole-4-carboxylic acid is its role in the synthesis of biologically relevant molecules. Researchers have leveraged its reactive sites to develop inhibitors targeting specific enzymes involved in metabolic pathways or signal transduction cascades. For example, derivatives of this compound have been investigated for their ability to modulate enzymes such as tyrosine kinases or cyclin-dependent kinases (CDKs), which are implicated in various diseases including cancer. The carboxylic acid functionality allows for easy derivatization into esters or amides, expanding its synthetic utility.
The interest in 6-formyl-1,3-benzodioxole-4-carboxylic acid has also extended to material science applications. Its aromatic nature and ability to participate in π-stacking interactions make it a candidate for developing organic semiconductors or ligands for metal coordination complexes. These materials are relevant in fields such as organic electronics, catalysis, and nanotechnology. Furthermore, the compound’s stability under various conditions enhances its suitability for industrial processes where structural integrity is paramount.
From a synthetic chemistry perspective, 6-formyl-1,3-benzodioxole-4-carboxylic acid exemplifies an elegant example of how functional group interplay can dictate reactivity and application scope. Its preparation typically involves multi-step organic synthesis starting from readily available precursors such as resorcinol or hydroquinone derivatives. Advanced techniques like palladium-catalyzed cross-coupling reactions have been employed to introduce desired substituents with high precision.
The pharmacokinetic profile of derivatives derived from 6-formyl-1,3-benzodioxole-4-carboxylic acid is another area of active investigation. Researchers are keen on optimizing solubility, bioavailability, and metabolic stability to enhance their therapeutic potential. Computational modeling and high-throughput screening methods are increasingly being used to identify promising analogs that meet stringent pharmacological criteria.
In conclusion,6-formyl-1,3-benzodioxole-4-carboxylic acid (CAS No. 2169471-43-4) represents a valuable chemical entity with broad applicability across multiple scientific disciplines. Its unique structural features and reactivity make it indispensable in drug discovery efforts aimed at addressing unmet medical needs. As synthetic methodologies continue to advance and our understanding of biological systems deepens,6-formyl-1,3-benzodioxole-4-carboxylic acid will undoubtedly remain at the forefront of chemical innovation.
2169471-43-4 (6-Formyl-1,3-benzodioxole-4-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)